Cas no 2680674-28-4 (4-bromo-3,5-dichloro-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid)

• Product Name: 4-bromo-3,5-dichloro-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid
• CAS No: 2680674-28-4
• MF: C₁₁H₈BrCl₂NO₄
• MW: 368.995520591736
• CID: 5621514
• PubChem ID: 165923303
• Update Time: 2025-05-28

4-bromo-3,5-dichloro-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-bromo-3,5-dichloro-2-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid
• EN300-28300734
• 2680674-28-4
• 4-bromo-3,5-dichloro-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid

• Inchi： 1S/C11H8BrCl2NO4/c1-2-3-19-11(18)15-9-5(10(16)17)4-6(13)7(12)8(9)14/h2,4H,1,3H2,(H,15,18)(H,16,17)
• InChI Key： NDUUBWPUKZFPHX-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(C(=O)O)=C(C=1Cl)NC(=O)OCC=C)Cl

Computed Properties

• Exact Mass: 366.90138g/mol
• Monoisotopic Mass: 366.90138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 75.6Ų

Additional information on 4-bromo-3,5-dichloro-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid

Recent Advances in the Study of 4-bromo-3,5-dichloro-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid (CAS: 2680674-28-4)

The compound 4-bromo-3,5-dichloro-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid (CAS: 2680674-28-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, highlighting its synthesis, biological activity, and potential applications in drug development.

Recent studies have focused on the synthesis and optimization of 4-bromo-3,5-dichloro-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid, with particular emphasis on its role as a key intermediate in the development of novel bioactive molecules. The compound's structure, featuring a bromo and dichloro-substituted benzoic acid core with an allyloxycarbonylamino group, makes it a versatile scaffold for further chemical modifications. Researchers have reported improved synthetic routes that enhance yield and purity, which are critical for its application in high-throughput screening and drug discovery.

In terms of biological activity, preliminary in vitro studies have demonstrated that 4-bromo-3,5-dichloro-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid exhibits moderate inhibitory effects on specific enzymatic targets, including kinases and proteases. These findings suggest its potential as a lead compound for the development of enzyme inhibitors. Additionally, its unique chemical structure has been explored for its ability to interact with biological macromolecules, such as DNA and proteins, opening avenues for its use in targeted therapies.

One of the most promising applications of this compound lies in its use as a building block for the synthesis of more complex molecules with enhanced pharmacological properties. Recent work has shown that derivatives of 4-bromo-3,5-dichloro-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid can be tailored to improve solubility, bioavailability, and target specificity. For instance, conjugation with polyethylene glycol (PEG) chains has been shown to significantly enhance the compound's pharmacokinetic profile, making it a candidate for further preclinical studies.

Despite these advances, challenges remain in the full characterization of the compound's mechanism of action and its potential toxicity. Ongoing research is focused on elucidating these aspects through advanced analytical techniques, such as X-ray crystallography and mass spectrometry, as well as in vivo studies. The integration of computational modeling has also provided insights into the compound's binding modes and interactions with biological targets, facilitating the design of more potent analogs.

In conclusion, 4-bromo-3,5-dichloro-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid represents a promising scaffold in medicinal chemistry, with potential applications in the development of enzyme inhibitors and targeted therapies. Continued research efforts are expected to further unravel its therapeutic potential and address current limitations, paving the way for its translation into clinical applications.